2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H16INO4/c1-11-3-5-13(6-4-11)19-16(21)10-23-17-14(18)7-12(9-20)8-15(17)22-2/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: YECMTRMDGTZJMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2I)C=O)OC
• Molecular Formula: C17H16INO4
• Molecular Weight: 425.22 g/mol

Description

2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide, also known as FMIA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide is not fully understood, but it is believed to involve the binding of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide to specific receptors or proteins in cells, leading to changes in cellular signaling pathways and gene expression. These changes may ultimately result in the observed biochemical and physiological effects of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide.
Biochemical and Physiological Effects:
2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide has been shown to have various biochemical and physiological effects, including cytotoxicity against cancer cells, inhibition of enzyme activity, and modulation of cellular signaling pathways. For example, 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide has been found to induce apoptosis in cancer cells by activating the caspase pathway, which is involved in programmed cell death.

Advantages And Limitations For Lab Experiments

One advantage of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide is its high yield and purity in synthesis, which allows for consistent and reproducible results in lab experiments. However, one limitation of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide is its potential toxicity, which requires careful handling and safety precautions in lab experiments.

Future Directions

There are several potential future directions for research on 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide, including further studies on its mechanism of action, optimization of its synthesis method, and development of new applications for 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide in various fields. Additionally, the use of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide as a fluorescent probe for imaging of cancer cells holds promise for future diagnostic and therapeutic applications in cancer research.

Synthesis Methods

The synthesis of 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide involves the reaction of 2-(4-iodo-2,6-dimethoxyphenoxy)acetic acid with 4-methylphenylhydrazine, followed by oxidation with sodium chlorite and acetic acid. The resulting product is then treated with formic acid to obtain 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide in high yield and purity.

Scientific Research Applications

2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide has been studied for its potential use in various scientific research applications, including as a fluorescent probe for imaging, a catalyst for organic reactions, and a ligand for metal ions. In particular, 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(4-methylphenyl)acetamide has shown promise as a fluorescent probe for imaging of cancer cells due to its ability to selectively bind to cancer cells and emit fluorescence upon excitation.